Cas no 884507-42-0 (3-[(pyrrolidin-1-yl)methyl]benzaldehyde)

3-[(pyrrolidin-1-yl)methyl]benzaldehyde structure
884507-42-0 structure
Product Name:3-[(pyrrolidin-1-yl)methyl]benzaldehyde
CAS No:884507-42-0
MF:C12H15NO
MW:189.253603219986
MDL:MFCD07782420
CID:719706
PubChem ID:18525870
Update Time:2025-04-19

3-[(pyrrolidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyrrolidin-1-ylmethyl)benzaldehyde
    • 3-[(pyrrolidin-1-yl)methyl]benzaldehyde
    • PS-6104
    • CS-0374119
    • AKOS005175000
    • 884507-42-0
    • FT-0683972
    • 1-(3-Carboxaldehydebenzyl)pyrrolidine
    • 3-(pyrrolidin-1-ylmethyl)-benzaldehyde
    • DTXSID10594622
    • MFCD07782420
    • Boc-(S)-3-Amino-3-(3-thienyl)-propionicacid
    • XHHOLQHPKIDQEM-UHFFFAOYSA-N
    • SCHEMBL3340879
    • ALBB-015122
    • DB-077303
    • Benzaldehyde, 3-(1-pyrrolidinylmethyl)-
    • 3-(PYRROLIDIN-1-YLMETHYL)BENZALDEHYDE 97
    • MDL: MFCD07782420
    • Inchi: 1S/C12H15NO/c14-10-12-5-3-4-11(8-12)9-13-6-1-2-7-13/h3-5,8,10H,1-2,6-7,9H2
    • InChI Key: XHHOLQHPKIDQEM-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)CN1CCCC1

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 292.6±23.0 °C at 760 mmHg
  • Flash Point: 105.7±12.0 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-[(pyrrolidin-1-yl)methyl]benzaldehyde Security Information

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